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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B083482

An In-depth Technical Guide to the Health and Safety of Solvent Violet 13

Abstract

Solvent Violet 13 (CAS No. 81-48-1), also known as C.I. 60725 and D&C Violet No. 2, is an
anthraquinone-based dye with wide applications in industrial and commercial products. While
valued for its coloring properties, a comprehensive understanding of its health and safety
profile is paramount for researchers, scientists, and drug development professionals who
handle this compound. This guide synthesizes current toxicological data, safe handling
protocols, and regulatory perspectives to provide a self-validating framework for risk mitigation.
Key considerations include potential skin sensitization, the risk of combustible dust explosions,
and significant long-term health concerns identified by regulatory bodies based on read-across
data from its analogue, anthraquinone. This document provides detailed experimental protocols
and emergency procedures to ensure the safe and responsible use of Solvent Violet 13 in a
laboratory and manufacturing context.

Chemical Identity and Applications

Solvent Violet 13 is a synthetic organic compound characterized by its violet hue. It is primarily
used as a colorant in a diverse range of materials.

1.1 Chemical Identification
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Property Value

1-hydroxy-4-(4-methylanilino)anthracene-9,10-
IUPAC Name

dione
C.l. Solvent Violet 13, C.I. 60725, D&C Violet
Synonyms o
No. 2, Quinizarin Blue[1][2][3]
CAS Number 81-48-1[1][4]
Molecular Formula C21H15NO3[1][4]
Molecular Weight 329.35 g/mol [1]
Appearance Violet powder[1]

1.2 Primary Applications
The compound's stability and color intensity make it suitable for various applications, including:

e Plastics and Resins: Used to dye thermoplastics and synthetic resins such as polystyrenes.

[5]
« Industrial Solvents: Employed as a colorant for hydrocarbon-based products.[5]

o Cosmetics: Found in externally applied cosmetics, including hair and skin care products.[5]
[6] In Canada, its use in certain cosmetics like lip balms, hair dyes, and face paints has been
identified as a potential concern.[7]

» Medical Devices: Approved by the U.S. FDA for coloring absorbable sutures and intraocular
lens haptics at specific, low concentrations.[8]

» Food Contact Materials: Permitted by the FDA for use in repeated-use epoxy coatings in
contact with beer, with a maximum level of 1% by weight of the cured coating.

Hazard Identification and Toxicological Profile

The toxicological profile of Solvent Violet 13 is complex, with data derived from direct studies
and read-across analyses from structurally similar compounds, notably anthraquinone.
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2.1 Acute Toxicity

The compound exhibits low acute oral toxicity but a higher toxicity via inhalation.

e Oral: The LD50 in rats is reported as 10,000 mg/kg, indicating low toxicity via ingestion.[4]
However, ingestion may still cause gastrointestinal irritation, nausea, and diarrhea.[1]

 Inhalation: An intratracheal LD50 in rats was found to be 250 mg/kg, highlighting a
significantly greater hazard if the dust is inhaled.[3][4] Inhalation may cause irritation of the
respiratory tract.[1]

2.2 Skin and Eye Irritation and Sensitization

Direct contact poses a risk of irritation and allergic reactions.

o Eye Irritation: The dust can cause eye irritation and inflammation.[1][8]

 Skin Irritation: Prolonged or repeated contact may lead to skin irritation.[1]

o Skin Sensitization: There is a notable concern for skin sensitization.[9] Multiple sources
indicate that Solvent Violet 13 may cause an allergic skin reaction (H317).[10][11] This is a
key hazard considered in regulatory proposals.[11]

2.3 Chronic Toxicity and Carcinogenicity

Long-term exposure is the most significant health concern. Due to a lack of substance-specific
chronic toxicity data, regulatory bodies like Health Canada have used a read-across approach
from the analogue anthraquinone.[6][12]

o Systemic Effects: The critical non-cancer health effects identified are toxicity to the kidneys,
liver, spleen, and bone marrow.[6][7]

» Carcinogenicity: Based on the analogue anthraquinone, Solvent Violet 13 is considered to
have a potential for carcinogenicity.[6][7] While not currently listed as a carcinogen by IARC,
NTP, or OSHA, this potential has driven risk management actions in Canada.[1][7]

2.4 Genotoxicity and Reproductive Toxicity
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Data on genotoxicity is mixed. Some sources note that "mutagenicity data reported,” while
others state it shall not be classified as germ cell mutagenic.[1][4] Similarly, it is generally not
classified as a reproductive toxicant, although some databases contain generic warnings about
potential damage to fertility or an unborn child.[4][10] The primary regulatory focus remains on
systemic toxicity and carcinogenicity.[6]

Endpoint Result Source
Oral LD50 (Rat) 10,000 mg/kg [4]
Intratracheal LD50 (Rat) 250 mg/kg [31[4]
) o May cause an allergic skin
Skin Sensitization ) [O][11]
reaction

Potential concern based on
Carcinogenicity read-across from [61[7]

anthraquinone

) ] Potential toxicity to kidney,
Chronic Systemic Effects ] [61[7]
liver, spleen, bone marrow

Physical and Chemical Hazards

3.1 Flammability and Explosivity The primary physical hazard associated with Solvent Violet
13 is not its flammability as a solid but its potential as a combustible dust.

o Flammability: The material must be preheated before ignition can occur (NFPA Flammability
Rating: 1).[4]

o Combustible Dust: As a fine powder, it may form combustible dust concentrations in the air.
[4] This creates a risk of a dust explosion if an ignition source is present. All handling
procedures must aim to minimize dust generation and accumulation.[1]

3.2 Stability and Reactivity

 Stability: The material is stable under normal ambient and anticipated storage and handling
conditions.[1][4]
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e Incompatible Materials: Avoid contact with strong oxidizing and reducing agents, which may
destroy the color.[1][4][8]

» Hazardous Decomposition: During a fire, thermal decomposition can generate irritating and
highly toxic gases, including carbon oxides (CO, CO2) and nitrogen oxides.[3][8]

Exposure Control and Personal Protection

A systematic approach to exposure control is essential for mitigating the health risks associated
with Solvent Violet 13. The hierarchy of controls provides a framework for implementing the
most effective safety measures.

4.1 The Hierarchy of Controls

The most effective control measures involve eliminating the hazard or substituting it with a
safer alternative. When that is not feasible, engineering controls, administrative controls, and
finally, personal protective equipment (PPE) are implemented.
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4 )

Hierarchy of Controls for Solvent Violet 13

Elimination

(e.g., Remove from process)

Substitution
(e.g., Use a less hazardous dye)

Engineering Controls
(e.g., Local exhaust ventilation, process enclosure)

Administrative Controls
(e.g., SOPs, training, restricted access)

Personal Protective Equipment (PPE)
(e.qg., Respirator, gloves, goggles)
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Secure Area & Remove Ignition Sources

;

Don Appropriate PPE
(Respirator, Goggles, Gloves, Coveralls)

l

Contain Spill
Prevent entry into drains/waterways

l

Clean Up Spill
Use spark-proof tools & HEPA vacuum or wet sweeping

y

Place Waste in Labeled, Closed Container

Dispose According to Regulations

Click to download full resolution via product page
Caption: Workflow for responding to an accidental release of Solvent Violet 13.

Regulatory Status

The regulatory landscape for Solvent Violet 13 varies by region, reflecting different
approaches to risk assessment.
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e Canada: Health Canada's screening assessment concluded that the substance may be
harmful to human health at current exposure levels from certain cosmetics. [7]The
government has proposed adding it to the List of Toxic Substances under CEPA and to the
Cosmetic Ingredient Hotlist as a prohibited or restricted ingredient. [6][12]* European Union:
Solvent Violet 13 is listed in Annex IV of the EU Cosmetic Regulation (colorants allowed in
cosmetic products) but is also listed in Annex Il (substances prohibited in cosmetic products)
specifically when used as a substance in hair dye products. [6][12]* United States: The FDA
permits its use as D&C Violet No. 2 in externally applied drugs and cosmetics. It is also
approved for specific applications in medical devices and as a food contact substance under
strict limitations.

Conclusion

Solvent Violet 13 is a compound that requires careful and informed handling. While its acute
toxicity is relatively low, the potential for skin sensitization, the significant physical hazard of
combustible dust, and the serious long-term health concerns, including potential
carcinogenicity and systemic organ toxicity, demand the implementation of robust safety
protocols. For researchers, scientists, and drug development professionals, adherence to the
hierarchy of controls—prioritizing engineering solutions like proper ventilation and
supplementing with appropriate PPE—is not merely a recommendation but a necessity. A
thorough understanding of the toxicological data and strict adherence to the handling, storage,
and emergency procedures outlined in this guide are essential for mitigating risks and ensuring
a safe working environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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